Cas no 1698530-05-0 (N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-2-(thiophen-3-yl)acetamide)

• Product Name: N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-2-(thiophen-3-yl)acetamide
• CAS No: 1698530-05-0
• MF: C₁₁H₁₇NO₂S₂
• MW: 259.388180494308
• CID: 5366402
• PubChem ID: 76147799
• Update Time: 2025-06-14

N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Hydroxy-2-methyl-3-(methylthio)propyl]-3-thiopheneacetamide
• 1698530-05-0
• N-(2-hydroxy-2-methyl-3-(methylthio)propyl)-2-(thiophen-3-yl)acetamide
• F6436-3246
• N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)-2-thiophen-3-ylacetamide
• N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-2-(thiophen-3-yl)acetamide
• AKOS024560128

• Inchi： 1S/C11H17NO2S2/c1-11(14,8-15-2)7-12-10(13)5-9-3-4-16-6-9/h3-4,6,14H,5,7-8H2,1-2H3,(H,12,13)
• InChI Key： PZDKTUKWIVYBCB-UHFFFAOYSA-N
• SMILES： S(C)CC(C)(CNC(CC1=CSC=C1)=O)O

Computed Properties

• Exact Mass: 259.07007113g/mol
• Monoisotopic Mass: 259.07007113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 103Ų

Additional information on N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-2-(thiophen-3-yl)acetamide

Research Briefing on N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-2-(thiophen-3-yl)acetamide (CAS: 1698530-05-0)

In recent years, the compound N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-2-(thiophen-3-yl)acetamide (CAS: 1698530-05-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a thiophene ring and a methylsulfanyl group, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-2-(thiophen-3-yl)acetamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and green chemistry approaches to enhance the efficiency of the production process. These advancements are critical for scaling up production for preclinical and clinical studies. The compound's structural elucidation has been confirmed through NMR spectroscopy and mass spectrometry, ensuring its chemical integrity and reproducibility.

Pharmacological studies have revealed that N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-2-(thiophen-3-yl)acetamide exhibits notable bioactivity, particularly in the modulation of specific enzymatic pathways. Recent in vitro and in vivo experiments have demonstrated its potential as an anti-inflammatory and neuroprotective agent. For instance, the compound has shown efficacy in reducing oxidative stress and inflammation in neuronal cells, suggesting its applicability in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings are supported by mechanistic studies highlighting its interaction with key molecular targets.

In addition to its neuroprotective effects, preliminary data indicate that N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-2-(thiophen-3-yl)acetamide may also possess antimicrobial properties. Screening against a panel of bacterial and fungal strains has revealed moderate to high activity, particularly against drug-resistant pathogens. This opens up new avenues for the development of novel antimicrobial agents, especially in the face of rising antibiotic resistance. Further structure-activity relationship (SAR) studies are underway to optimize its efficacy and selectivity.

The pharmacokinetic profile of N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-2-(thiophen-3-yl)acetamide has been investigated in animal models, with results indicating favorable absorption and distribution characteristics. However, challenges remain in terms of metabolic stability and bioavailability, which are currently being addressed through medicinal chemistry approaches. Researchers are exploring prodrug strategies and formulation technologies to enhance its therapeutic potential.

In conclusion, N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-2-(thiophen-3-yl)acetamide represents a promising candidate for further development in the pharmaceutical industry. Its multifaceted bioactivity, combined with ongoing optimization efforts, positions it as a valuable molecule for addressing unmet medical needs. Future research should focus on advancing preclinical studies and exploring its potential in combination therapies. The scientific community eagerly anticipates the outcomes of these investigations, which could pave the way for new therapeutic interventions.